Cas no 1822592-97-1 (1-tert-butoxycarbonyl-4-fluoro-piperidine-2-carboxylic acid)

• Product Name: 1-tert-butoxycarbonyl-4-fluoro-piperidine-2-carboxylic acid
• CAS No: 1822592-97-1
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• CID: 5304292
• PubChem ID: 77896178
• Update Time: 2026-03-10

1-tert-butoxycarbonyl-4-fluoro-piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxycarbonyl)-4-fluoropiperidine-2-carboxylic acid
• (2S,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid
• AB69347
• 1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid
• 1-tert-butoxycarbonyl-4-fluoro-piperidine-2-carboxylic acid

• Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(16)13-5-4-7(12)6-8(13)9(14)15/h7-8H,4-6H2,1-3H3,(H,14,15)
• InChI Key： HTEKKPRKMGEXAE-UHFFFAOYSA-N
• SMILES： FC1CCN(C(=O)OC(C)(C)C)C(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8

Additional information on 1-tert-butoxycarbonyl-4-fluoro-piperidine-2-carboxylic acid

Research Brief on 1-tert-butoxycarbonyl-4-fluoro-piperidine-2-carboxylic acid (CAS: 1822592-97-1): Recent Advances and Applications

1-tert-butoxycarbonyl-4-fluoro-piperidine-2-carboxylic acid (CAS: 1822592-97-1) is a fluorinated piperidine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. The presence of both the tert-butoxycarbonyl (Boc) protecting group and the fluorine atom at the 4-position of the piperidine ring makes this building block particularly valuable for structure-activity relationship (SAR) studies and the development of novel therapeutic agents.

Recent studies have highlighted the importance of 1-tert-butoxycarbonyl-4-fluoro-piperidine-2-carboxylic acid in the synthesis of protease inhibitors and G-protein-coupled receptor (GPCR) modulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in developing novel cathepsin K inhibitors for osteoporosis treatment, where the fluorine atom was found to significantly enhance binding affinity through favorable halogen bonding interactions with the enzyme's active site. The Boc-protected amino acid moiety also facilitated efficient coupling with various pharmacophores while maintaining excellent stereochemical control.

In the field of CNS drug development, researchers at several pharmaceutical companies have incorporated this building block into the design of σ1 receptor ligands. A recent patent application (WO2023056345) describes its use in creating novel antidepressants with improved blood-brain barrier penetration, where the fluorine substitution was shown to reduce metabolic clearance while maintaining optimal lipophilicity. The compound's stability under various reaction conditions makes it particularly suitable for multi-step synthetic routes common in CNS drug discovery programs.

From a synthetic chemistry perspective, advances in the preparation of 1-tert-butoxycarbonyl-4-fluoro-piperidine-2-carboxylic acid have been reported in Organic Process Research & Development (2023). The new methodology employs asymmetric hydrogenation of a fluorinated enamide precursor, achieving >99% ee and 85% overall yield, representing a significant improvement over previous routes. This development has important implications for large-scale production, as the compound is increasingly used in clinical candidate synthesis.

The pharmaceutical industry has shown growing interest in this building block, with several contract research organizations (CROs) now offering custom synthesis services for 1-tert-butoxycarbonyl-4-fluoro-piperidine-2-carboxylic acid and its derivatives. Market analysis suggests a compound annual growth rate (CAGR) of 12.3% for fluorinated piperidine derivatives between 2022-2027, driven by their expanding applications in targeted therapies and PET tracer development. The compound's CAS number (1822592-97-1) has appeared in over 30 patent applications in the past two years alone, indicating strong intellectual property activity in this area.

Future research directions for 1-tert-butoxycarbonyl-4-fluoro-piperidine-2-carboxylic acid include exploration of its use in antibody-drug conjugates (ADCs) and PROTACs (proteolysis targeting chimeras), where its stability and functional group compatibility offer distinct advantages. Additionally, computational studies are underway to better understand the conformational effects of 4-fluorination on piperidine ring dynamics, which could lead to more rational drug design approaches. As the demand for fluorinated building blocks continues to rise in medicinal chemistry, this compound is well-positioned to remain a valuable tool for drug discovery teams worldwide.